2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine

• IUPAC Name: 2-[1-[(3,4-difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine
• InChI: InChI=1S/C17H19F2N3O/c1-12-9-20-17(21-10-12)23-14-4-6-22(7-5-14)11-13-2-3-15(18)16(19)8-13/h2-3,8-10,14H,4-7,11H2,1H3
• InChI Key: GZUOQUVKDBSWQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OC2CCN(CC2)CC3=CC(=C(C=C3)F)F
• Molecular Formula: C17H19F2N3O
• Molecular Weight: 319.35 g/mol

Description

2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine (DFMP) is a pyrimidine derivative that has gained attention in the scientific community due to its potential applications in various fields. DFMP is a synthetic compound that is widely used in research settings to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine acts as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor agonist. It inhibits the reuptake of serotonin, leading to increased levels of serotonin in the synaptic cleft. This results in increased activation of 5-HT1A receptors, which are known to have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine has been shown to have various biochemical and physiological effects. It increases the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain, leading to its antidepressant and anxiolytic effects. 2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine also has anti-inflammatory properties and can potentially be used to treat various inflammatory conditions.

Advantages and Limitations for Lab Experiments

2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. 2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine has also been extensively studied, and its mechanism of action and physiological effects are well understood. However, 2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine has some limitations, such as its potential toxicity and the need for further research to fully understand its therapeutic potential.

Future Directions

2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine has several potential future directions for research. It can be further studied for its potential therapeutic applications in various conditions such as anxiety disorders, depression, and inflammatory conditions. 2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine can also be studied for its potential use as a research tool to study the neurobiology of various conditions. Further research can also be conducted to optimize the synthesis method of 2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine and to develop more potent derivatives of the compound.
Conclusion:
2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. It acts as an SSRI and a 5-HT1A receptor agonist, leading to its antidepressant and anxiolytic effects. 2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine also has anti-inflammatory properties and can potentially be used to treat various inflammatory conditions. 2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine has several advantages for lab experiments, such as its availability and well-understood mechanism of action. However, further research is needed to fully understand its therapeutic potential and to optimize its synthesis method.

Synthesis Methods

2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine is synthesized through a multistep process that involves the reaction of 3,4-difluorobenzyl chloride with piperidine to form 1-[(3,4-difluorophenyl)methyl]piperidine. The resulting compound is then reacted with 5-methylpyrimidine-2,4-dione to yield 2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine.

Scientific Research Applications

2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine has been extensively studied for its potential therapeutic applications. It has been found to exhibit antipsychotic, antidepressant, and anxiolytic effects in animal models. 2-[1-[(3,4-Difluorophenyl)methyl]piperidin-4-yl]oxy-5-methylpyrimidine has also been shown to have anti-inflammatory properties and can potentially be used to treat various inflammatory conditions.